Cas no 1396791-22-2 (3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea)

• Product Name: 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea
• CAS No: 1396791-22-2
• MF: C₂₀H₂₂N₆O
• MW: 362.428283214569
• CID: 6444825
• PubChem ID: 71790129
• Update Time: 2025-06-08

3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea
• VU0537688-1
• 1-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]-3-naphthalen-2-ylurea
• 1396791-22-2
• 3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]-1-(naphthalen-2-yl)urea
• AKOS024539970
• 1-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)-3-(naphthalen-2-yl)urea
• F6222-0693

• Inchi： 1S/C20H22N6O/c1-25-8-10-26(11-9-25)19-21-13-18(14-22-19)24-20(27)23-17-7-6-15-4-2-3-5-16(15)12-17/h2-7,12-14H,8-11H2,1H3,(H2,23,24,27)
• InChI Key： LGZRCRPMCPSTJO-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C2C=CC=CC2=C1)NC1C=NC(=NC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 362.18550935g/mol
• Monoisotopic Mass: 362.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea

Comprehensive Overview of 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea (CAS No. 1396791-22-2)

The compound 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea, identified by its CAS number 1396791-22-2, is a sophisticated small molecule that has garnered significant attention in medicinal chemistry and drug discovery. This urea derivative features a unique structural framework combining a pyrimidine core with a 4-methylpiperazine moiety and a naphthalene group, making it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and signal transduction modulation, areas that are currently at the forefront of pharmaceutical innovation.

One of the key reasons for the growing interest in 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea is its structural similarity to known kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is implicated in various diseases. The presence of the 4-methylpiperazine group enhances the molecule's solubility and bioavailability, while the naphthalene ring contributes to its binding affinity. These features make it a valuable scaffold for designing new therapeutic agents, particularly in oncology and inflammatory diseases, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the preparation of CAS 1396791-22-2 involves multi-step organic transformations, including condensation and cyclization reactions. The pyrimidine ring is often constructed using classical methods such as the Biginelli reaction or palladium-catalyzed cross-coupling, while the urea linkage is typically formed via carbodiimide-mediated coupling. These synthetic strategies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in contemporary organic synthesis. Researchers are also exploring greener alternatives, such as microwave-assisted synthesis, to improve efficiency and reduce environmental impact—a topic highly searched in sustainable chemistry circles.

The pharmacological profile of 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea is another area of active investigation. Preliminary studies suggest that it exhibits selective inhibition against certain protein kinases, which are critical targets in cancer therapy. This aligns with the current trend of personalized medicine, where patients increasingly search for targeted treatments with fewer side effects. The compound's ability to penetrate the blood-brain barrier also opens up possibilities for treating neurological disorders, a field that has seen exponential growth in public interest due to rising awareness of mental health and neurodegenerative diseases.

In addition to its therapeutic potential, 1396791-22-2 serves as a valuable tool compound in chemical biology. Its fluorescent properties, derived from the naphthalene moiety, enable researchers to track its distribution and interaction with cellular components. This feature is particularly useful in high-throughput screening and imaging studies, which are frequently searched topics in drug discovery platforms. Moreover, the compound's modular structure allows for easy derivatization, making it a versatile building block for combinatorial chemistry libraries.

Regulatory and safety aspects of 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea are also under scrutiny, as with any investigational compound. While it is not classified as a hazardous material, thorough toxicological studies are essential before clinical translation. This underscores the importance of rigorous preclinical testing—a subject often queried by stakeholders in the pharmaceutical industry. The compound's stability under various pH conditions and its metabolic fate in biological systems are additional areas of research that align with trending searches in pharmacokinetics and ADME (absorption, distribution, metabolism, and excretion) studies.

Looking ahead, the future of CAS 1396791-22-2 appears promising. With the rise of computational drug design and artificial intelligence in chemistry, researchers are leveraging in silico tools to optimize its structure for enhanced efficacy and reduced off-target effects. This intersection of traditional medicinal chemistry and cutting-edge technology is a hot topic in scientific communities and online searches. Furthermore, collaborations between academia and industry are accelerating the development of this compound, reflecting the broader trend of open innovation in the life sciences sector.

In summary, 3-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-(naphthalen-2-yl)urea represents a compelling case study in modern drug discovery. Its multifaceted applications—from kinase inhibition to chemical probes—coupled with its synthetic accessibility, make it a standout molecule in contemporary research. As scientific inquiries and online searches continue to focus on targeted therapies and sustainable chemistry, this compound is poised to remain a subject of significant interest and innovation.